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Compound of Interest

Ethanol, 2-[2-[(2-
ethylhexyl)oxyJethoxy]-

Cat. No.: B075804

Compound Name:

Essential Safety and Handling Guide for Ethanol, 2-
[2-[(2-ethylhexyl)oxy]ethoxy]-

This guide provides crucial safety protocols, operational procedures, and disposal plans for
researchers, scientists, and drug development professionals handling Ethanol, 2-[2-[(2-
ethylhexyl)oxy]ethoxy]-. Adherence to these guidelines is essential for ensuring personal
safety and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective Equipment
(PPE)

Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]-, also known as Diethylene glycol mono(2-
ethylhexyl) ether, is a chemical that requires careful handling due to its potential health
hazards. According to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), it can cause skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[1][2] Some safety data sheets also classify it as causing
severe skin burns and eye damage.[3] Therefore, the use of appropriate Personal Protective
Equipment (PPE) is mandatory.

The following table summarizes the required PPE for handling this substance.
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Protection Type

Specific Recommendations

Standards and
Specifications

Eye/Face Protection

Safety glasses with side-
shields. A face shield may be

required for splash hazards.

Must conform to EN166 (EU)
or be NIOSH-approved (US).

[4]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., butyl-rubber).
Flame-retardant and antistatic

protective clothing.

For gloves, consider a material
with a long breakthrough time
(e.g., >480 min) and
appropriate thickness (e.g., 0.7

mm).

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[2] If vapors or aerosols
are generated, a respirator is

required.

Use equipment tested and
approved under government
standards like NIOSH (US) or
EN 143/14387 (EU). Afilter for
organic vapors (Type A) is

recommended.

Operational Plan: Step-by-Step Handling Protocol

Following a systematic procedure is critical to minimize exposure and prevent accidents.

Pre-Handling Preparations

» Review Safety Data Sheet (SDS): Before use, thoroughly read the SDS for the specific

product. Note that different manufacturers may provide slightly different hazard information.

[5]

o Ensure Proper Ventilation: Confirm that the work area, preferably a chemical fume hood, has

adequate ventilation.[5]

o Assemble PPE: Don all required PPE as detailed in the table above. Ensure gloves are free

from defects.

o Prepare Spill Kit: Locate the nearest chemical spill kit and verify its contents are complete.
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o Check Equipment: Ensure all containers and transfer equipment are clean, dry, and clearly
labeled. Avoid using metal containers where possible to prevent static discharge.[5]

Chemical Handling

o Grounding: When transferring from larger containers, ensure the container and receiving
equipment are properly grounded and bonded to prevent static discharge.[6]

e Avoid Inhalation and Contact: Perform all work in a manner that minimizes the generation of
vapors and aerosols. Avoid all personal contact with the substance.[7]

e Heat and Ignition Sources: Keep the chemical away from heat, sparks, open flames, and
other ignition sources.[6] This substance has a flash point of 113 °C and can form explosive
mixtures with air upon intense heating.[3][8]

» Container Management: Keep containers tightly closed when not in use and store them in a
well-ventilated place.[2][4]

Post-Handling Procedures

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[4]

¢ Clothing: Immediately change any contaminated clothing. Take off contaminated clothing and
wash it before reuse.[2][4]

o Storage: Store the chemical in a locked-up area, in a tightly closed container, and in a well-
ventilated location.[2][4]

Disposal Plan: Waste Management Protocol

Proper disposal is a legal requirement and crucial for environmental protection.

Waste Collection

o Dedicated Waste Container: Collect all waste containing Ethanol, 2-[2-[(2-
ethylhexyl)oxy]ethoxy]- in a dedicated, properly labeled, and sealed hazardous waste
container.
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e No Drain Disposal: This chemical must not be disposed of down the drain.[5][7] Do not allow
the product or wash water to enter sewer systems or surface waters.[6][9]

Contaminated Materials

o Absorbents and PPE: Any materials used to clean up spills (e.g., absorbent pads) and
contaminated disposable PPE must be collected as hazardous waste.

o Empty Containers: Handle uncleaned, empty containers as you would the product itself.[3]
Puncture containers to prevent reuse before placing them in the appropriate disposal stream.

[7]

Final Disposal

¢ Regulatory Compliance: All waste must be handled and disposed of in accordance with local,
state, and federal regulations.[7]

o Professional Disposal Service: Arrange for the collection and disposal of the hazardous
waste through a licensed environmental services company.

Emergency Workflow: Chemical Spill Response

The following diagram outlines the logical steps for responding to a chemical spill.
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Caption: Logical workflow for responding to a chemical spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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